Cas no 22942-81-0 (1H-Indole,1-(1-methoxyethyl)-)

• Product Name: 1H-Indole,1-(1-methoxyethyl)-
• CAS No: 22942-81-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 273442
• PubChem ID: 31576
• Update Time: 2025-04-19

1H-Indole,1-(1-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,1-(1-methoxyethyl)-
• 1-(1-methoxyethyl)indole
• 1-(alpha-Methoxyethyl)indole
• BRN 4988516
• DTXSID20945626
• KZLMZUCDWYXVJZ-UHFFFAOYSA-N
• 1-[1-methoxyethyl]indole
• 22942-81-0
• 1-(1-Methoxyethyl)-1H-indole
• SCHEMBL6425937
• INDOLE, 1-(1-METHOXYETHYL)-
• 1H-Indole, 1-(1-methoxyethyl)-
• indole-3-methyl-ethanolate

• Inchi： 1S/C11H13NO/c1-9(13-2)12-8-7-10-5-3-4-6-11(10)12/h3-9H,1-2H3
• InChI Key： KZLMZUCDWYXVJZ-UHFFFAOYSA-N
• SMILES： O(C)C(C)N1C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 14.2

Experimental Properties

• Density: 1.04
• Boiling Point: 268.7°C at 760 mmHg
• Flash Point: 116.3°C
• Refractive Index: 1.544
• PSA: 14.16